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Compound of Interest

Compound Name: Yuanhuacine

Cat. No.: B10784658 Get Quote

Introduction

Yuanhuacine, also known as YHL-14, is a daphnane-type diterpenoid isolated from the flower

buds of Daphne genkwa.[1][2] It has demonstrated significant anti-proliferative activity against

a variety of human cancer cell lines, including those from the bladder, colon, lung, and breast.

[2][3][4] A primary mechanism underlying its anti-tumor effect is the induction of cell cycle arrest

at the G2/M checkpoint, which prevents cancer cells from entering mitosis and ultimately leads

to apoptosis or inhibition of growth. These notes provide an overview of the mechanism,

quantitative data, and detailed protocols for studying G2/M arrest induced by Yuanhuacine.

Mechanism of Action

Yuanhuacine primarily induces G2/M phase arrest by up-regulating the cyclin-dependent

kinase inhibitor p21. In several cancer cell lines, such as bladder (T24T) and colon (HCT116)

cancer cells, this up-regulation occurs through a p53-independent pathway. The signaling

cascade involves the activation of p38 MAPK, which leads to the stabilization of the Sp1

transcription factor. Stabilized Sp1 then enhances the transcription of the p21 gene. The

resulting p21 protein inhibits the Cyclin B1/CDK1 (Cdc2) complex, a key regulator required for

entry into mitosis, thereby causing cells to arrest in the G2/M phase.

In other contexts, such as non-small cell lung cancer, Yuanhuacine has been shown to

regulate the AMPK/mTOR signaling pathway. Furthermore, in triple-negative breast cancer

cells of the basal-like 2 (BL2) subtype, Yuanhuacine's cytotoxic effects are mediated by the

activation of Protein Kinase C (PKC).
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Caption: Yuanhuacine-induced p53-independent G2/M arrest signaling pathway.

Data Presentation: Efficacy of Yuanhuacine
The anti-proliferative and cell cycle arrest effects of Yuanhuacine have been quantified across

various cancer cell lines. The following table summarizes these findings.
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Cell Line
Cancer
Type

Parameter Value Effect Reference

T24T
Bladder

Cancer
G2/M Arrest

Significant

increase with

40-80 nM for

24h

Induction of

G2/M phase

arrest

HCT116 Colon Cancer G2/M Arrest

Significant

increase with

40-80 nM for

24h

Induction of

G2/M phase

arrest

HCC1806

Triple-

Negative

Breast

Cancer (BL2)

IC₅₀ 1.6 nM
Selective

cytotoxicity

HCC70

Triple-

Negative

Breast

Cancer (BL2)

IC₅₀ 9.4 nM
Selective

cytotoxicity

MCF-7

Breast

Cancer (ERα-

positive)

IC₅₀ 0.62 µM

Growth

inhibition and

apoptosis

MDA-MB-231

Breast

Cancer (ERα-

negative)

Cytotoxicity

No obvious

cytotoxicity

observed

Selective

against ERα-

positive cells

H1993

Non-Small

Cell Lung

Cancer

Growth

Inhibition

Potent

activity

observed

Anti-

proliferative

activity

Experimental Protocols
The following protocols provide detailed methodologies for investigating Yuanhuacine-induced

G2/M cell cycle arrest.
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Cell Preparation & Treatment

Sample Harvesting

Flow Cytometry Protocol Western Blot Protocol

1. Seed Cells
(e.g., 6-well plates)

2. Allow Adherence
(24 hours)

3. Treat with Yuanhuacine
(and vehicle control)

4a. Harvest for
Flow Cytometry

4b. Harvest for
Western Blot

5a. Fix Cells
(e.g., 70% Ethanol)

5b. Lyse Cells &
Quantify Protein

6a. Stain DNA
(Propidium Iodide + RNase A)

7a. Analyze on
Flow Cytometer

6b. SDS-PAGE &
Transfer

7b. Probe with
Primary/Secondary Antibodies

8b. Detect Protein
Expression

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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